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Compound of Interest

Compound Name: Butyronitrile

Cat. No.: B089842

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of n-butyronitrile, a versatile solvent utilized in various scientific and industrial
applications, including pharmaceutical development. Understanding these properties is critical
for informed solvent selection, process optimization, and ensuring safe laboratory and
manufacturing practices.

Core Physical and Chemical Properties

n-Butyronitrile, also known as butanenitrile or propyl cyanide, is a colorless liquid with a
characteristic sharp odor.[1] Its chemical formula is CaH7N, and it possesses a nitrile functional
group which imparts polarity to the molecule.[2] This polarity influences its solubility in water
and other polar solvents.[2] The following tables summarize the key physical properties of n-
butyronitrile, providing a range of reported values to account for variations in experimental
conditions and sources.

Table 1: General and Thermal Properties of n-Butyronitrile
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Property Value Source(s)
Molecular Weight 69.11 g/mol [31141[5]
Boiling Point 115-118 °C [11[31[61[7]
Melting Point -112 °C [11[3][6]
Flash Point 16-24.4 °C [31[5]
Autoignition Temperature 488-501 °C [51[7]
Table 2: Physical and Optical Properties of n-Butyronitrile
Property Value Source(s)
Density 0.791-0.795 g/mL at 20-25 °C  [1][3][6]
Viscosity 0.57 mPa-s at 20 °C [8]

Refractive Index

1.383-1.385 at 20 °C

[3]4]

Surface Tension

28.1 mN/m at 20 °C

[9]

Vapor Pressure

23 mmHg at 25 °C

[1](6]

Vapor Density

2.4 (air=1)

[1](6]

Table 3: Solubility and Electrical Properties of n-Butyronitrile
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Property Value Source(s)
o 3 g/100mL at 25 °C (Slightly
Solubility in Water [7]
soluble)
o ) Miscible with benzene, alcohol,
Solubility in Organic Solvents ) ) [1][6][10]
ether, and dimethylformamide
Dielectric Constant 20.7 at21 °C
Dipole Moment 35-4.07D [2]
logP (Octanol/Water Partition
o 0.401 at 30 °C
Coefficient)
Table 4: Safety Information for n-Butyronitrile
Property Value Source(s)
] Health: 3, Flammaubility: 3,
NFPA 704 Diamond - [11]
Instability: O
Lower Explosive Limit 1.65% [11]

Experimental Protocols for Property Determination

The accurate determination of the physical properties of solvents like n-butyronitrile is crucial

for their effective application. Standardized experimental protocols ensure consistency and

comparability of data. Below are summaries of widely accepted methodologies for determining

key physical properties.

Boiling Point: The boiling point of organic liquids can be determined using methods outlined by

organizations such as ASTM. A common principle involves heating the liquid in a flask

equipped with a condenser and a calibrated thermometer. The boiling point is the temperature

at which the vapor pressure of the liquid equals the surrounding atmospheric pressure, and this

is observed as the temperature at which the liquid and its vapor are in equilibrium under a

continuous and steady reflux.
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Density: The density of liquids is accurately measured using a digital density meter, following a
standard test method such as ASTM D4052.[8][12][13] This method involves introducing a
small volume of the liquid sample into an oscillating U-tube.[10][12][13] The instrument
measures the change in the oscillation frequency of the tube caused by the mass of the
sample.[10][13] This frequency change is then used, in conjunction with calibration data, to
determine the density of the liquid at a specific temperature.[10][13]

Viscosity: The kinematic viscosity of transparent and opaque liquids can be determined using a
calibrated glass capillary viscometer, as described in ASTM D445.[3][6][11][14][15] The method
involves measuring the time it takes for a fixed volume of the liquid to flow under gravity
through the capillary of the viscometer at a precisely controlled temperature.[6][14] The
kinematic viscosity is then calculated by multiplying the measured flow time by the calibration
constant of the viscometer.[6][14]

Refractive Index: The refractive index of hydrocarbon liquids and other transparent liquids is
measured using a refractometer according to ASTM D1218.[2][5][9][16][17] This test method
provides an accurate measurement of the refractive index to four decimal places.[2][9][16][17]
The procedure can be performed using either a manual optical-mechanical instrument or an
automatic digital instrument at a controlled temperature, typically 20°C or 25°C.[2][9][16][17]

Flash Point: The flash point of volatile liquids is a critical safety parameter and is determined
using a closed-cup tester. The Pensky-Martens closed-cup method (ASTM D93) is a widely
used standard.[7][18][19][20][21] In this method, a sample of the liquid is heated in a closed
cup at a specified rate while being stirred.[18][19][20] An ignition source is periodically directed
into the vapor space of the cup.[18][19][20] The flash point is the lowest temperature at which
the application of the ignition source causes the vapors of the sample to ignite.[18][19][20]

Water Solubility: The water solubility of a substance can be determined using the flask method
as described in OECD Guideline 105.[22][23][24][25][26] This method is suitable for
substances with solubilities above 1072 g/L.[23] A predetermined amount of the substance is
agitated in a flask with a known volume of water at a constant temperature (e.g., 20 °C) until
saturation is reached.[23] The concentration of the substance in the aqueous solution is then
determined by a suitable analytical method.

Solvent Selection Workflow
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The selection of an appropriate solvent is a multi-faceted process that requires careful
consideration of various physical properties in the context of the specific application. The
following diagram illustrates a logical workflow for solvent selection, using n-butyronitrile as an

Solvent Selection Workflow for n-Butyronitrile
Define Application Requirements
(e.g., Reaction, Extraction, Crystallization)
Solubility needed? Temperature range? |Safety constraints? Physical cc ints? Puri bility needed?
Y
Solubility & Miscibility Thermal Properties Safety & Environmental Physical Properties Purity & Stability
" - N - Flash Point (Flammability) - Density (Mass Transfer) e .
- Solute solubility - Boiling Point (Process Temperature) . . k . - Compatibility with reagents
- Miscibility with co-solvents - Melting Point (Storage/Handling) i Toxicity - Viscosity (quw & Mmpg) - Stability under process conditions
- Environmental Impact - Surface Tension (Wetting)

Select n-Butyronitrile?
Yes No

Click to download full resolution via product page

Caption: Logical workflow for solvent selection considering key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [n-Butyronitrile: A Technical Guide to its Physical
Properties for Solvent Selection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089842#physical-properties-of-n-butyronitrile-for-
solvent-selection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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